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Compound of Interest

Compound Name: Autogramin-2

Cat. No.: B1192183 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive overview of the recommended procedures

for the safe disposal of Autogramin-2, a potent autophagy inhibitor. While specific institutional

guidelines should always be followed, this document outlines essential, immediate safety and

logistical information based on general best practices for chemical waste management.

Quantitative Data Summary
The following table summarizes key information regarding Autogramin-2, pertinent to its

handling and disposal.

Parameter Value Source

Purity 99.20% MedchemExpress

IC50 (Starvation-induced

autophagy)
0.27 µM MedchemExpress[1]

IC50 (Rapamycin-induced

autophagy)
0.14 µM MedchemExpress[1]

Storage (Stock Solution)
-80°C for 2 years; -20°C for 1

year
MedchemExpress[1]

Form Powder MedchemExpress
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Experimental Protocols: A Step-by-Step Guide to
Autogramin-2 Disposal
The following protocol is a general guideline for the proper disposal of Autogramin-2. It is

imperative to consult and adhere to the specific waste disposal regulations of your institution

and local authorities.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Autogramin-2.

Conduct all handling and disposal procedures within a certified chemical fume hood to

minimize inhalation exposure.

Ensure an eyewash station and safety shower are readily accessible.

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Autogramin-2 powder, as well as any grossly contaminated

items (e.g., weigh boats, spatulas), in a dedicated, clearly labeled hazardous waste

container.

The container should be made of a compatible material (e.g., polyethylene) and have a

secure, tight-fitting lid.

Label the container as "Hazardous Waste" and clearly indicate the contents, including the

full chemical name ("Autogramin-2") and any known hazards.

Liquid Waste:

For solutions containing Autogramin-2, collect the waste in a designated, leak-proof

hazardous waste container.

Do not mix Autogramin-2 waste with other incompatible chemical waste streams.
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Clearly label the liquid waste container with "Hazardous Waste," the chemical name,

solvent(s), and approximate concentration.

Sharps Waste:

Any needles, syringes, or other sharps contaminated with Autogramin-2 should be

disposed of in a designated, puncture-resistant sharps container labeled for chemical

contamination.

3. Decontamination of Labware:

Glassware and other reusable equipment that have come into contact with Autogramin-2
should be decontaminated.

A common procedure is to rinse the equipment multiple times with a suitable solvent (e.g.,

ethanol or acetone), collecting the rinsate as hazardous liquid waste.

After solvent rinsing, wash the labware with an appropriate laboratory detergent and water.

4. Final Disposal:

Store the labeled hazardous waste containers in a designated, secure secondary

containment area until they are collected by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of Autogramin-2 down the drain or in the regular trash.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Autogramin-2.
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Caption: Logical workflow for the safe disposal of Autogramin-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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